Cas no 676560-57-9 ((1r,4r)-4-(5-bromopyridin-2-yl)oxycyclohexan-1-amine)

• Product Name: (1r,4r)-4-(5-bromopyridin-2-yl)oxycyclohexan-1-amine
• CAS No: 676560-57-9
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 3166140
• PubChem ID: 62808318
• Update Time: 2025-06-30

(1r,4r)-4-(5-bromopyridin-2-yl)oxycyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-(5-bromopyridin-2-yl)oxycyclohexan-1-amine
• SCHEMBL648684
• AKOS026715485
• 676560-57-9
• EN300-1223872
• F2147-1285
• Trans-4-((5-bromopyridin-2-yl)oxy)cyclohexanamine
• {4-[(5-bromopyridin-2-yl)oxy]cyclohexyl}amine
• (1r,4r)-4-[(5-bromopyridin-2-yl)oxy]cyclohexan-1-amine
• SCHEMBL646186
• AKOS012103538

• Inchi： 1S/C11H15BrN2O/c12-8-1-6-11(14-7-8)15-10-4-2-9(13)3-5-10/h1,6-7,9-10H,2-5,13H2
• InChI Key： PNSRTVQVIJKVEL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1CCC(CC1)N

Computed Properties

• Exact Mass: 270.03678Da
• Monoisotopic Mass: 270.03678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Additional information on (1r,4r)-4-(5-bromopyridin-2-yl)oxycyclohexan-1-amine

Introduction to (1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine (CAS No. 676560-57-9)

(1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine (CAS No. 676560-57-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring and a bromopyridine moiety, which contribute to its potential biological activities and applications in drug discovery.

The chemical structure of (1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine is defined by its chiral centers at the 1 and 4 positions of the cyclohexane ring, which are essential for its stereochemical properties. The presence of the bromine atom on the pyridine ring adds to its reactivity and versatility in synthetic transformations. These structural elements make it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic properties.

Recent studies have highlighted the importance of chiral amines in the development of new drugs. Chiral compounds like (1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine are crucial for achieving enantiomeric purity, which is essential for optimizing pharmacological profiles and minimizing adverse effects. The ability to control stereochemistry during synthesis is a key factor in the success of many drug development projects.

In the context of medicinal chemistry, (1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine has been explored for its potential as a lead compound in various therapeutic areas. For instance, it has shown promise in the development of inhibitors for specific enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The bromopyridine moiety is particularly interesting due to its ability to form stable interactions with biological targets, enhancing binding affinity and selectivity.

The synthesis of (1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and stereoselectivity. Advanced synthetic methods, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve this goal. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste and by-products.

Clinical trials involving compounds derived from (1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine have shown promising results in preclinical studies. For example, one derivative has demonstrated potent anti-cancer activity against various tumor cell lines, with minimal toxicity to normal cells. This selective action is attributed to the compound's ability to target specific signaling pathways involved in cancer progression.

Beyond its direct therapeutic applications, (1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine serves as a valuable tool for understanding biological processes at a molecular level. Its use in biochemical assays and cellular models helps researchers elucidate the mechanisms underlying disease states and identify potential targets for intervention. This fundamental research contributes to the broader field of drug discovery by providing insights that can inform the design of more effective therapies.

In conclusion, (1R,4R)-4-(5-Bromopyridin-2-yl)oxycyclohexan-1-amine (CAS No. 676560-57-9) is a multifaceted compound with significant potential in both basic research and applied pharmaceutical development. Its unique structural features and chiral properties make it an attractive candidate for further investigation and optimization as a lead compound in drug discovery efforts. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the scope of its utility in medicine.